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Compound of Interest

Compound Name: Monooctyl Phthalate-d4

CAS No.: 1398065-74-1

Cat. No.: B1146463

Get Quote

An in-depth guide on the molecular properties and analytical applications of Monooctyl
Phthalate-d4, tailored for researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Monooctyl Phthalate-d4, a

deuterated analogue of Monooctyl Phthalate. It is primarily utilized as an internal standard in

analytical chemistry for the precise quantification of phthalates in various matrices. This

document details its molecular characteristics, provides plausible experimental protocols for its

synthesis and its application in analytical methodologies, and includes a workflow diagram for

its use in sample analysis.

Core Data Presentation
Quantitative data for Monooctyl Phthalate-d4 is summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Weight 282.37 g/mol [1][2]

Molecular Formula C₁₆H₁₈D₄O₄[2]

CAS Number 1398065-74-1[2]

Appearance Solid

Isotopic Purity Typically >98 atom % D

IUPAC Name
2,3,4,5-tetradeuterio-6-octoxycarbonylbenzoic

acid[1]

Experimental Protocols
Synthesis of Monooctyl Phthalate-d4
A plausible method for the synthesis of Monooctyl Phthalate-d4 involves the esterification of

Phthalic anhydride-d4 with octanol. As specific literature detailing the synthesis of Monooctyl
Phthalate-d4 is not readily available, this protocol is based on general esterification

procedures for phthalates.[3]

Materials:

Phthalic anhydride-d4 (C₈D₄O₃)

Octanol (C₈H₁₈O)

Sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid as a catalyst

Anhydrous toluene or other suitable solvent

Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
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Rotary evaporator

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Procedure:

In a round-bottom flask, dissolve Phthalic anhydride-d4 in a minimal amount of anhydrous

toluene.

Add a stoichiometric equivalent of octanol to the flask.

Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution to neutralize the acid catalyst, followed by brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain

the crude Monooctyl Phthalate-d4.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Analysis of Phthalates in Food Samples using
Monooctyl Phthalate-d4 as an Internal Standard by LC-
MS/MS
This protocol describes a general procedure for the extraction and quantification of phthalates

from a food matrix using Monooctyl Phthalate-d4 as an internal standard.[4][5][6]
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Materials and Equipment:

Homogenizer or blender

Centrifuge

Vortex mixer

Evaporation system (e.g., nitrogen evaporator)

LC-MS/MS system (Liquid Chromatograph coupled to a Tandem Mass Spectrometer) with an

Electrospray Ionization (ESI) source

Analytical column (e.g., C18 column)

Monooctyl Phthalate-d4 internal standard solution of known concentration

Acetonitrile, methanol, and water (LC-MS grade)

Formic acid or ammonium acetate (for mobile phase modification)

n-Hexane or other suitable extraction solvent

Solid Phase Extraction (SPE) cartridges (optional, for sample cleanup)

Procedure:

Sample Preparation:

Accurately weigh a homogenized food sample (e.g., 1 gram) into a centrifuge tube.[4]

Spike the sample with a known amount of the Monooctyl Phthalate-d4 internal standard

solution.

Add an appropriate extraction solvent (e.g., 5 mL of acetonitrile or n-hexane).

Vortex mix vigorously for 1-2 minutes.

Centrifuge the sample to separate the solid and liquid phases.
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Extraction and Cleanup:

Collect the supernatant (the extraction solvent layer).

For cleaner samples, the extract can be directly evaporated and reconstituted. For more

complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to

remove interferences.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 1 mL).

LC-MS/MS Analysis:

Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Separate the phthalates using a suitable gradient elution on a C18 analytical column.

Detect the analytes using the mass spectrometer in Multiple Reaction Monitoring (MRM)

mode. Specific precursor-to-product ion transitions for each phthalate and the internal

standard should be monitored.

Quantification:

Create a calibration curve by analyzing a series of standard solutions containing known

concentrations of the target phthalates and a constant concentration of the Monooctyl
Phthalate-d4 internal standard.

Calculate the concentration of each phthalate in the sample by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Mandatory Visualization
The following diagram illustrates a typical experimental workflow for the analysis of phthalates

in a sample using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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